Cas no 2034253-22-8 (4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile)

• Product Name: 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile
• CAS No: 2034253-22-8
• MF: C₁₇H₁₈N₄O₃S
• MW: 358.414822101593
• CID: 5969814
• PubChem ID: 119100367
• Update Time: 2025-06-11

4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• F6478-1126
• 2034253-22-8
• AKOS026690578
• 4-((3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile
• 4-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]sulfonylbenzonitrile
• 4-({3-[(4,6-dimethylpyrimidin-2-yl)oxy]pyrrolidin-1-yl}sulfonyl)benzonitrile
• 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile

• Inchi： 1S/C17H18N4O3S/c1-12-9-13(2)20-17(19-12)24-15-7-8-21(11-15)25(22,23)16-5-3-14(10-18)4-6-16/h3-6,9,15H,7-8,11H2,1-2H3
• InChI Key： MVKCXWHYEBLBAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(N1CCC(C1)OC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 358.10996162g/mol
• Monoisotopic Mass: 358.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile

Comprehensive Overview of 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile (CAS No. 2034253-22-8)

4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile (CAS No. 2034253-22-8) is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound features a unique molecular structure combining a pyrrolidine ring, a dimethylpyrimidine moiety, and a benzonitrile group, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or herbicide intermediate, aligning with current trends in drug discovery and sustainable agriculture.

The compound’s sulfonyl bridge and cyano functionality contribute to its reactivity and binding affinity, which are critical for molecular interactions in biological systems. Recent studies highlight its relevance in crop protection and pest control, addressing global concerns about food security and environmental sustainability. Its structural complexity also positions it as a valuable scaffold for pharmaceutical innovation, particularly in targeting enzyme modulation and signal transduction pathways.

From a synthetic perspective, 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile exemplifies advancements in heterocyclic chemistry. Its synthesis often involves multi-step protocols, including nucleophilic substitution and sulfonylation, which are topics of interest in organic synthesis forums and academic research. The compound’s CAS No. 2034253-22-8 serves as a key identifier in chemical databases, facilitating collaboration among scientists exploring its properties.

In the context of user search trends, queries such as "applications of benzonitrile derivatives" and "pyrimidine-based agrochemicals" reflect growing curiosity about this compound’s utility. Additionally, its potential role in green chemistry aligns with searches for eco-friendly chemical solutions. The integration of computational modeling and high-throughput screening further enhances its appeal in modern drug design.

Quality control and analytical characterization of 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile rely on techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with industry standards. As regulatory frameworks evolve, this compound’s safety profiles and toxicological data remain under scrutiny, addressing public interest in chemical safety and risk assessment.

In summary, 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)benzonitrile (CAS No. 2034253-22-8) represents a convergence of scientific innovation and practical applications. Its multifaceted nature ensures its relevance in both academic research and industrial development, making it a compound worth watching in the coming years.